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Compound of Interest

Compound Name: APY29

Cat. No.: B605552

Audience: Researchers, scientists, and drug development professionals.

Introduction APY29 is a potent and specific type | kinase inhibitor of Inositol-requiring enzyme
la (IREla), a key sensor and transducer of the Unfolded Protein Response (UPR).[1][2]
APY29 binds to the ATP-binding site of the IRE1a kinase domain, leading to the inhibition of its
autophosphorylation (IC50 = 280 nM).[1][3] Paradoxically, this binding allosterically activates
the adjacent endoribonuclease (RNase) domain (EC50 = 460 nM), promoting the splicing of X-
box binding protein 1 (XBP1) mRNA.[1][4] This unique modulatory activity makes APY29 a
valuable tool for studying the intricate signaling of the UPR pathway.

Proper preparation, storage, and handling of APY29 stock solutions are critical for ensuring
experimental reproducibility and accuracy. This document provides a detailed protocol for
preparing a stock solution of APY29 using Dimethyl Sulfoxide (DMSQO) and outlines its
mechanism of action.

Quantitative Data Summary

The following table summarizes the key properties and solubility information for APY29.
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Parameter Value Reference(s)
Molecular Formula Ci17H16Ns [11[3]
Molecular Weight 332.36 g/mol [1][3]
CAS Number 1216665-49-4 [1][3]

Type | Kinase Inhibitor of

Mechanism of Action IRE1a; Allosteric Activator of [2][3]
IREla RNase
ICso (Autophosphorylation) 280 nM [1][5]

12.5 mg/mL to 50 mg/mL
(37.61 mM to 150.44 mM).

Solubility in DMSO Solubility is highly dependent [11[31[5]
on DMSO purity and water
content.[1][3][5]

Powder Storage -20°C for up to 3 years. [11[3]

-80°C for up to 1 year; -20°C
for up to 1 month. Aliquoting is
Stock Solution Storage highly recommended to avoid [1][3]

repeated freeze-thaw cycles.

[1]3]

APY29 Mechanism of Action in the IRE1la Pathway

Under conditions of endoplasmic reticulum (ER) stress, an accumulation of unfolded proteins
causes IRE1la to oligomerize and activate through trans-autophosphorylation.[2][6] APY29
directly modulates this process. By binding to the kinase domain, it inhibits autophosphorylation
but stabilizes a conformation that activates the RNase domain, leading to downstream
signaling through XBP1 splicing.[4][7]
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Caption: APY29 modulates the IRE1a branch of the Unfolded Protein Response.
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Experimental Protocols

Materials and Equipment
e APY29 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

e Precision pipettes and sterile tips

e Vortex mixer

 Bath sonicator

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Safety Precautions

e Always wear appropriate PPE when handling APY29 and DMSO.

 DMSO can facilitate the absorption of other chemicals through the skin. Handle with care in
a well-ventilated area or chemical fume hood.

o Refer to the Safety Data Sheet (SDS) for APY29 for specific handling and disposal
information.

Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the standard workflow for preparing the APY29 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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